Cas no 899725-95-2 (1-(3-chloro-2-methylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-chloro-2-methylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 899725-95-2
• MF: C₁₉H₁₇ClN₆O₂
• MW: 396.830281972885
• CID: 5440117
• PubChem ID: 18591861
• Update Time: 2025-06-10

1-(3-chloro-2-methylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-methylphenyl)-4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• 1-(3-chloro-2-methylphenyl)-4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• 899725-95-2
• NCGC00306047-01
• MFCD08141194
• AB01302266-01
• 3-(3-chloro-2-methylphenyl)-5-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• F3167-0274
• AKOS001914770
• 1-(3-chloro-2-methylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H17ClN6O2/c1-3-27-13-9-7-12(8-10-13)18-22-19(28-24-18)16-17(21)26(25-23-16)15-6-4-5-14(20)11(15)2/h4-10H,3,21H2,1-2H3
• InChI Key： JIXBYZAFJKVVBZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N1C(=C(C2=NC(C3C=CC(=CC=3)OCC)=NO2)N=N1)N

Computed Properties

• Exact Mass: 396.1101515g/mol
• Monoisotopic Mass: 396.1101515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 637.9±65.0 °C(Predicted)
• pka: -3.97±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(3-chloro-2-methylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

1-(3-Chloro-2-Methylphenyl)-4-3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-Yl-1H-1,2,3-Triazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 899725-95-2, known as 1-(3-chloro-2-methylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine, is a complex organic molecule with a unique structure that combines oxadiazole and triazole moieties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials. Recent studies have highlighted its role in the development of novel bioactive compounds and its ability to serve as a versatile building block in medicinal chemistry.

The molecular structure of this compound is characterized by a triazole ring fused with an oxadiazole ring, which introduces significant electronic and steric effects. The presence of substituents such as the 3-chloro-2-methylphenyl group and the 4-ethoxyphenyl group further enhances its chemical versatility. These substituents not only influence the compound's physical properties but also play a crucial role in its biological activity. For instance, the chlorine atom at the meta position of the phenyl ring contributes to the molecule's hydrophobicity, while the ethoxy group introduces electron-donating effects that can modulate interactions with biological targets.

Recent research has focused on the synthesis and characterization of this compound using advanced methodologies such as click chemistry and microwave-assisted synthesis. These techniques have enabled chemists to achieve higher yields and better control over the product's purity. The use of green chemistry principles in its synthesis has also been explored, making it more environmentally friendly. For example, solvent-free conditions and catalytic systems have been employed to reduce waste and improve efficiency.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its ability to act as a scaffold for drug design has been exploited in various therapeutic areas, including oncology and neurodegenerative diseases. Studies have demonstrated that this compound can modulate key biological targets such as protein kinases and G-protein coupled receptors (GPCRs), which are critical in disease pathways. Furthermore, its unique electronic properties make it a candidate for use in optoelectronic materials and sensors.

The pharmacokinetic profile of this compound has also been investigated in preclinical models. Research indicates that it exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are essential for its potential use as an orally administered drug. However, further studies are required to evaluate its bioavailability and metabolic stability in vivo.

From an environmental perspective, the degradation pathways of this compound have been studied under various conditions such as UV light exposure and microbial action. Results suggest that it undergoes rapid degradation under these conditions, reducing its persistence in the environment. This is particularly important for ensuring its safe use in industrial applications.

In conclusion, 1-(3-chloro-2-methylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-Yl-HH-HH-HH-triazol-HH-amine represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique structure, coupled with its versatile functional groups, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.